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Compound of Interest

Compound Name: L-Diguluronic acid disodium

Cat. No.: B12392203 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides a comprehensive guide to the proper disposal

procedures for L-Diguluronic acid disodium salt (CAS No. 34044-54-7), emphasizing safety

and operational best practices.

Chemical and Physical Properties
A summary of the key identifiers for L-Diguluronic acid disodium salt is provided in the table

below. This information is crucial for the correct labeling and documentation of waste.

Identifier Value

Chemical Name L-Diguluronic acid disodium salt

CAS Number 34044-54-7

Molecular Formula C₁₂H₁₄O₁₃Na₂

Appearance Typically a white to off-white powder

Disposal Protocol
While specific safety data sheets (SDS) with detailed disposal instructions for L-Diguluronic
acid disodium salt are not readily available, the following step-by-step procedure is based on
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general best practices for non-hazardous chemical waste. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for guidance specific to your

location and facilities.

Step 1: Personal Protective Equipment (PPE)

Before handling the material for disposal, ensure you are wearing the appropriate PPE:

Eye Protection: Safety glasses or goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: A standard laboratory coat.

Step 2: Waste Collection

Collect waste L-Diguluronic acid disodium salt, including any contaminated materials (e.g.,

weighing paper, pipette tips), in a designated and clearly labeled waste container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).

The label should include the full chemical name, CAS number, and the words "Non-

hazardous Waste for Disposal."

Step 3: Storage Pending Disposal

Store the sealed waste container in a designated, well-ventilated waste accumulation area.

Keep the container away from incompatible materials.

Step 4: Final Disposal

Dispose of the waste through your institution's official chemical waste disposal program.

Do not dispose of L-Diguluronic acid disodium salt down the drain or in regular solid

waste.
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Experimental Workflow for Disposal
The logical flow for the proper disposal of L-Diguluronic acid disodium salt is outlined in the

diagram below. This workflow ensures that all necessary safety and regulatory steps are

considered.
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Start: Identify Waste
L-Diguluronic acid disodium

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled Container

Label Container:
- Chemical Name

- CAS Number
- 'Non-hazardous Waste'

Store in Designated
Waste Area

Consult Institutional
EHS Guidelines

Dispose via Approved
Chemical Waste Vendor

Follow EHS Instructions

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for L-Diguluronic Acid Disodium Salt.
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Disclaimer: The information provided is for guidance purposes only and is based on general

laboratory safety principles. Always adhere to the specific protocols and regulations of your

institution and local authorities. The absence of comprehensive hazard data for this compound

necessitates a cautious approach to its handling and disposal.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for L-
Diguluronic Acid Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392203#l-diguluronic-acid-disodium-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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